21-hydroxypregn-4-ene-3,20-dione 21-(3-phenylpropionate)
21-hydroxypregn-4-ene-3,20-dione 21-(3-phenylpropionate)
Brand Name:
Vulcanchem
CAS No.:
14007-50-2
VCID:
VC0087233
InChI:
InChI=1S/C30H38O4/c1-29-16-14-22(31)18-21(29)9-10-23-24-11-12-26(30(24,2)17-15-25(23)29)27(32)19-34-28(33)13-8-20-6-4-3-5-7-20/h3-7,18,23-26H,8-17,19H2,1-2H3/t23-,24-,25-,26+,29-,30-/m0/s1
SMILES:
CC12CCC3C(C1CCC2C(=O)COC(=O)CCC4=CC=CC=C4)CCC5=CC(=O)CCC35C
Molecular Formula:
C30H38O4
Molecular Weight:
462.6 g/mol
21-hydroxypregn-4-ene-3,20-dione 21-(3-phenylpropionate)
CAS No.: 14007-50-2
Main Products
VCID: VC0087233
Molecular Formula: C30H38O4
Molecular Weight: 462.6 g/mol
| CAS No. | 14007-50-2 |
|---|---|
| Product Name | 21-hydroxypregn-4-ene-3,20-dione 21-(3-phenylpropionate) |
| Molecular Formula | C30H38O4 |
| Molecular Weight | 462.6 g/mol |
| IUPAC Name | [2-[(8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 3-phenylpropanoate |
| Standard InChI | InChI=1S/C30H38O4/c1-29-16-14-22(31)18-21(29)9-10-23-24-11-12-26(30(24,2)17-15-25(23)29)27(32)19-34-28(33)13-8-20-6-4-3-5-7-20/h3-7,18,23-26H,8-17,19H2,1-2H3/t23-,24-,25-,26+,29-,30-/m0/s1 |
| Standard InChIKey | WPQKMAWYKDSBAX-XLQNIAEWSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)COC(=O)CCC4=CC=CC=C4)CCC5=CC(=O)CC[C@]35C |
| SMILES | CC12CCC3C(C1CCC2C(=O)COC(=O)CCC4=CC=CC=C4)CCC5=CC(=O)CCC35C |
| Canonical SMILES | CC12CCC3C(C1CCC2C(=O)COC(=O)CCC4=CC=CC=C4)CCC5=CC(=O)CCC35C |
| PubChem Compound | 11869565 |
| Last Modified | Nov 17 2021 |
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